(1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]

• IUPAC Name: (1S,5R)-spiro[bicyclo[3.1.0]hexane-2,2'-oxirane]
• InChI: InChI=1S/C7H10O/c1-2-7(4-8-7)6-3-5(1)6/h5-6H,1-4H2/t5-,6+,7?/m1/s1
• InChI Key: CPCNYZLDGNVHGH-JEAXJGTLSA-N
• Canonical SMILES: C1CC2(CO2)C3C1C3
• Isomeric SMILES: C1CC2(CO2)[C@@H]3[C@H]1C3
• Molecular Formula: C7H10O
• Molecular Weight: 110.15 g/mol

Description

“(1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane]” is a chemical compound with the IUPAC name (1S,5R)-bicyclo [3.1.0]hexan-2-one. It has a molecular weight of 96.13. The compound is characterized by a bicyclic structure with a three-membered ring fused to a six-membered ring.

Synthesis Analysis

The synthesis of this compound involves a two-stage process. In the first stage, (1R,2R,5S)-bicyclo [3.1.0]hexan-2-ol reacts with dipotassium hydrogen phosphate in tert-butyl methyl ether under water at 0 degrees Celsius. In the second stage, the reaction is carried out with sodium hypochlorite and 2,2,6,6-Tetramethyl-1-piperidinyloxy free radical in tert-butyl methyl ether under water at 5 degrees Celsius with a pH of 10.4.

Molecular Structure Analysis

The molecular structure of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] is characterized by a bicyclic framework consisting of a three-membered ring fused to a six-membered ring. The InChI code for this compound is 1S/C6H8O/c7-6-2-1-4-3-5(4)6/h4-5H,1-3H2/t4-,5+/m1/s1.

Chemical Reactions Analysis

The key chemical reaction involved in the synthesis of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] is a catalytic intramolecular cyclopropanation of ®-1,2-epoxyhex-5-ene. This reaction gives the key homochiral bicycle [3.1.0]hexan-1-ol, which is then oxidized to the desired ketone.

Physical And Chemical Properties Analysis

The physical and chemical properties of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] include a molecular weight of 96.13.

Mechanism of Action

The mechanism of action for the synthesis of (1S,5R)-Spiro[bicyclo[3.1.0]hexane-2,2’-oxirane] involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines. This process has been successfully demonstrated on a multi-kilogram scale.